9-(4-chlorophenyl)-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-chlorophenyl)-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H16ClN5O2/c1-19-13-12(14(23)20(2)16(19)24)22-9-3-8-21(15(22)18-13)11-6-4-10(17)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key: DGUXGRPTASYBFA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N3CCCN(C3=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H16ClN5O2
• Molecular Weight: 345.78 g/mol

Description

The compound “9-(4-chlorophenyl)-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a derivative of pyrimidine, a class of chemical compounds characterized by a pyrimidine ring substituted with two carbonyl groups. Pyrimidine derivatives have a wide range of chemotherapeutic effects and are found in various biological and pharmacological activities.

Scientific Research Applications

Anticancer Research

. This suggests that your compound could potentially be used in anticancer research to study its effects on cancer cell growth and viability.

Antiviral and Anti-HIV Activities

. It’s possible that your compound may also exhibit similar properties and could be explored for its potential use in antiviral research.

Synthesis of Novel Compounds

. Your compound could serve as a starting material or intermediate in the synthesis of new chemical entities with potential therapeutic applications.

Antioxidant Properties

. Research into the antioxidant properties of your compound could provide insights into its potential use as a protective agent against oxidative stress.

Antimicrobial and Antitubercular Effects

. Investigating these properties in your compound could contribute to the development of new antimicrobial agents.

Enzyme Inhibition

. Studying the enzyme inhibitory activity of your compound could lead to discoveries in enzyme regulation and potential drug development.

Mechanism of Action

Target of Action

Similar compounds, such as pyrido[2,3-d]pyrimidines, have been shown to target a variety of enzymes and receptors, including tyrosine kinase, extracellular regulated protein kinases, abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Mode of Action

It’s known that the presence of a halogen atom (such as chlorine) in similar compounds can influence their antitubercular activity . The compound’s interaction with its targets likely involves binding to the active site, leading to inhibition or modulation of the target’s function.

Biochemical Pathways

For instance, compounds targeting tyrosine kinase can affect signal transduction pathways, leading to changes in cell growth and differentiation .

Pharmacokinetics

For instance, compounds from a similar series have a ClogP value less than 4 and molecular weight less than 400, which are likely to maintain drug-likeness during lead optimization .

Result of Action

Similar compounds have shown a variety of effects, such as antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .